(1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride

• IUPAC Name: (1R,2R)-2-(2-ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride
• InChI: InChI=1S/C8H13N3.2ClH/c1-2-11-8(3-4-10-11)6-5-7(6)9;;/h3-4,6-7H,2,5,9H2,1H3;2*1H/t6-,7-;;/m1../s1
• InChI Key: ZHYIEKSRBGREHC-GPJOBVNKSA-N
• Canonical SMILES: CCN1C(=CC=N1)C2CC2N.Cl.Cl
• Isomeric SMILES: CCN1C(=CC=N1)[C@@H]2C[C@H]2N.Cl.Cl
• Molecular Formula: C8H15Cl2N3
• Molecular Weight: 224.13 g/mol
• CAS No.: 2247102-60-7

Description

(1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N3 and its molecular weight is 224.13. The purity is usually 95%.
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Scientific Research Applications

Electrosynthesis and Amine Formation

Research has demonstrated the use of electrochemical methods to synthesize various amine compounds, which is relevant to the study of (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine; dihydrochloride. For example, amine electrosynthesis from 1-ethyl-4-nitro-3-cyanopyrazole has been explored, showcasing how electrochemical behavior can be utilized in creating different amine compounds (Mikhal’chenko et al., 2007).

Asymmetric Synthesis for Treatment Applications

The compound has potential applications in the treatment of diseases, as evidenced by research on the asymmetric synthesis of similar compounds for treating conditions like human papillomavirus infections (Boggs et al., 2007).

Development of Chiral Cyclopropane Units

The compound's structure, involving cyclopropane, is significant in the synthesis of biologically active compounds. Studies have shown the development of versatile cis- and trans-dicarbon-substituted chiral cyclopropane units, which are crucial in enhancing activity and investigating bioactive conformations (Kazuta et al., 2002).

Enzymatic Processes for Chiral Synthesis

Enzymatic processes have been developed for the preparation of chiral compounds, which is pertinent to the synthesis and study of (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine; dihydrochloride. This includes the synthesis of vital chiral intermediates for pharmaceuticals like Ticagrelor (Guo et al., 2017).

Cyclopropanation in Asymmetric Syntheses

The compound's relevance is also highlighted in the field of asymmetric syntheses, particularly involving cyclopropanation of monochiral olefines, which is a critical step in creating various amino acid derivatives (Alcaraz et al., 1994).

Ring-Opening Methodologies

Research has explored Lewis acid-catalyzed ring-opening methodologies with amine nucleophiles, which could be applicable to the synthesis and study of (1R,2R)-2-(2-Ethylpyrazol-3-yl)cyclopropan-1-amine; dihydrochloride (Lifchits & Charette, 2008).